Cas no 64240-64-8 (Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester)

Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester structure
64240-64-8 structure
Product Name:Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
CAS No:64240-64-8
MF:C28H38O5
MW:454.59832906723
CID:510478
PubChem ID:3017505
Update Time:2025-04-19

Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(hexyloxy)-, 4-[[(1-methylheptyl)oxy]carbonyl]phenyl ester
    • (4-octan-2-yloxycarbonylphenyl) 4-hexoxybenzoate
    • 4-[[(1-methylheptyl)oxy]carbonyl]phenyl 4-(hexyloxy)benzoate
    • 4-(((1-Methylheptyl)oxy)carbonyl)phenyl 4-(hexyloxy)benzoate
    • 4-{[(1-methylheptyl)oxy]carbonyl}phenyl 4-(hexyloxy)benzoate
    • Inchi: 1S/C28H38O5/c1-4-6-8-10-12-22(3)32-27(29)23-15-19-26(20-16-23)33-28(30)24-13-17-25(18-14-24)31-21-11-9-7-5-2/h13-20,22H,4-12,21H2,1-3H3
    • InChI Key: PLGPDUBTEHIWRH-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC(=CC=1)OC(C1C=CC(=CC=1)OCCCCCC)=O)=O)C(C)CCCCCC

Computed Properties

  • Exact Mass: 454.27204
  • Monoisotopic Mass: 454.272
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 17
  • Complexity: 532
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • Density: 1.049
  • Boiling Point: 565.8°C at 760 mmHg
  • Flash Point: 238.5°C
  • Refractive Index: 1.52
  • PSA: 61.83
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